Cas no 2022161-39-1 (5-IODO-6-METHYL-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE)

• Product Name: 5-IODO-6-METHYL-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE
• CAS No: 2022161-39-1
• MF: C₆H₅F₃IN₃
• MW: 303.023683309555
• CID: 6630012
• PubChem ID: 122632338
• Update Time: 2024-01-09

5-IODO-6-METHYL-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trifluoromethyl)-
• 2022161-39-1
• 5-IODO-6-METHYL-2-(TRIFLUOROMETHYL)PYRIMIDIN-4-AMINE
• SCHEMBL18162675
• XYQSXCSQYIFUCE-UHFFFAOYSA-N

• Inchi： 1S/C6H5F3IN3/c1-2-3(10)4(11)13-5(12-2)6(7,8)9/h1H3,(H2,11,12,13)
• InChI Key： XYQSXCSQYIFUCE-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC(C)=C(I)C(N)=N1

Computed Properties

• Exact Mass: 302.94803g/mol
• Monoisotopic Mass: 302.94803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 2.019±0.06 g/cm3(Predicted)
• Boiling Point: 246.0±40.0 °C(Predicted)
• pka: 1.09±0.10(Predicted)